1-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea

• CAS No.: 887896-34-6
• Molecular Formula: C21H20F3N3OS
• Molecular Weight: 419.47
• IUPAC Name: 1-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C21H20F3N3OS/c1-12-3-4-13(2)18-17(12)11-14(19(28)27-18)9-10-25-20(29)26-16-7-5-15(6-8-16)21(22,23)24/h3-8,11H,9-10H2,1-2H3,(H,27,28)(H2,25,26,29)
• InChI Key: YQAFOALRDNICBU-UHFFFAOYSA-N
• SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=S)NC3=CC=C(C=C3)C(F)(F)F
• solubility: not available

Description

The compound “1-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea” is a complex organic molecule that contains a quinoline moiety. Quinolines are a class of organic compounds with a double-ring structure, which includes a benzene ring fused to a pyridine ring. They are known for their roles in natural and synthetic chemistry and their biological and pharmacological activities.

Scientific Research Applications

Antimicrobial Applications

• Synthesis of Novel Pyrazolo[3,4-d]pyrimidine Derivatives : Compounds with structural similarities to the queried chemical, specifically derivatives of quinoline, have been synthesized and evaluated for their antimicrobial properties. These compounds showed potential as antibacterial and antifungal agents (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006).
• Quinoline Thiourea for Antibacterial Activity : A series of thiourea-containing compounds was reported to exhibit significant activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as a new class of antibiotics (Dolan, Gavin, Eshwika, Kavanagh, McGinley, & Stephens, 2016).

Anticancer Applications

• Reactivity and Anticancer Assessment of 4-Hydroxyquinoline Derivatives : Modifications of quinoline derivatives, including those with thiourea functionalities, have been explored for enhanced cytotoxic activity against various cancer cell lines, indicating the significance of structural modifications in determining anticancer efficacy (Regal, Shabana, & El‐Metwally, 2020).

Sensor Materials

• Detection of Mercury(II) in Aquatic Plants Using Quinoline-Thiourea Conjugates : Quinoline-thiourea conjugates have been synthesized and utilized as fluorescent probes for the detection of mercury ion (Hg2+), demonstrating their potential in environmental monitoring and analysis (Feng, Ding, Gong, Dai, & Fei, 2013).